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Compound of Interest

Compound Name: 7-Bromoisoquinoline

Cat. No. B118868

An In-depth Technical Guide to the Physical Properties of 7-Bromoisoquinoline
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of 7-
Bromoisoquinoline, a heterocyclic building block frequently utilized in pharmaceutical
synthesis.[1] The information is presented to support research and development activities,
offering readily accessible data and standardized experimental methodologies.

Core Physical and Chemical Properties

7-Bromoisoquinoline is a substituted isoquinoline with the chemical formula CoHeBrN.[1][2][3]
It typically presents as a solid at room temperature, with colors ranging from white to light
yellow or orange.

Quantitative Data Summary

The following table summarizes the key physical properties of 7-Bromoisoquinoline compiled
from various sources.
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Property Value Source(s)

Molecular Formula CoHeBrN

Molecular Weight 208.05 g/mol

Appearance White to light yellow crystalline
solid/powder

Melting Point 65-73°C

Boiling Point 312.3 °C (at 760 mmHg)

Density 1.56 - 1.61 g/cm?3

Flash Point 113 °C (closed cup)

Solubility

Water Slightly soluble

Ethanol 30 mg/mL

DMSO 30 mg/mL

DMF 30 mg/mL

Ethanol:PBS (pH 7.2) (1:8) 0.5 mg/mL

UV Absorption (Amax)

222, 260, 268, 314, 328 nm

Octanol-Water Partition Coeff.
(XLogP3)

2.9

Experimental Protocols for Property Determination

The following sections detail the standard methodologies for measuring the key physical

properties of 7-Bromoisoquinoline.

Melting Point Determination

The melting point is a critical indicator of purity and is defined as the temperature at which a

substance transitions from a solid to a liquid state.
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Methodology:

o Sample Preparation: A small, dry sample of 7-Bromoisoquinoline is finely powdered and
packed into a capillary tube to a height of 2-3 mm.

o Apparatus: A calibrated melting point apparatus (such as a Vernier Melt Station or similar
device) is used.

o Measurement: The capillary tube is placed in the heating block of the apparatus. The
temperature is increased at a controlled rate (e.g., 1-2 °C per minute) near the expected
melting point.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
start of the melting range. The temperature at which the entire sample becomes a clear liquid
is recorded as the end of the range. For a pure compound, this range is typically narrow.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure, causing the liquid to turn into a gas.

Methodology (Simple Distillation):

o Apparatus Setup: A simple distillation apparatus is assembled in a fume hood, consisting of a
round-bottom flask, a condenser, a thermometer placed at the vapor outlet, and a collection
vessel.

e Procedure: The 7-Bromoisoquinoline sample is placed in the round-bottom flask. The flask
is heated gently.

o Measurement: As the liquid boils, the vapor rises and surrounds the thermometer bulb. The
temperature will rise sharply and then stabilize. This stable temperature reading is the boiling
point.

o Data Recording: The temperature and the ambient atmospheric pressure are recorded.
Boiling points are typically normalized to standard pressure (760 mmHg).
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Solubility Assessment

Solubility is the ability of a solute (7-Bromoisoquinoline) to dissolve in a solvent.
Methodology:

e Solvent Selection: A range of standard solvents (e.g., water, ethanol, DMSO, DMF) are
selected.

e Procedure: A small, pre-weighed amount of 7-Bromoisoquinoline is added to a test tube or
vial containing a known volume (e.g., 1 mL) of the solvent.

o Observation: The mixture is agitated (e.g., by vortexing) at a controlled temperature. The
sample is visually inspected for dissolution.

e Quantification: If a quantitative measurement is needed (e.g., mg/mL), small, incremental
amounts of the solute are added until saturation is reached (i.e., solid material no longer
dissolves). The total mass of dissolved solute is then used to calculate the solubility.

Spectroscopic Analysis

Spectroscopic methods are essential for confirming the chemical structure and identity of the
compound.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the
carbon-hydrogen framework of the molecule. A sample is dissolved in a deuterated solvent
(e.g., CDCIs, DMSO-ds) and analyzed. The resulting *H and 3C NMR spectra would be
compared against a reference spectrum or predicted chemical shifts to confirm the 7-bromo
substitution pattern.

e Mass Spectrometry (MS): Determines the molecular weight of the compound by measuring
the mass-to-charge ratio (m/z) of its ions. The exact mass measurement can be used to
confirm the molecular formula (CoHeBrN).

« Infrared (IR) Spectroscopy: Identifies the functional groups present in the molecule. The IR
spectrum of 7-Bromoisoquinoline would show characteristic absorption bands for aromatic
C-H, C=C, and C=N bonds, as well as the C-Br bond.
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e UV-Visible Spectroscopy: Measures the electronic absorption of the compound. The reported
Amax values (222, 260, 268, 314, 328 nm) are characteristic of the conjugated aromatic
system of 7-Bromoisoquinoline.

Visualization of Characterization Workflow

The following diagram illustrates a logical workflow for the physical and chemical
characterization of a sample to confirm its identity as 7-Bromoisoquinoline.
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Workflow for the Physical Characterization of 7-Bromoisoquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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